Cas no 2228476-53-5 (1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene)

• Product Name: 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene
• CAS No: 2228476-53-5
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 6529411
• PubChem ID: 165672580
• Update Time: 2025-05-24

1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-1-(trifluoromethyl)-3-vinylbenzene
• EN300-1942252
• 1-ethenyl-2-methoxy-3-(trifluoromethyl)benzene
• 2228476-53-5
• A1-59422
• 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene

• Inchi： 1S/C10H9F3O/c1-3-7-5-4-6-8(9(7)14-2)10(11,12)13/h3-6H,1H2,2H3
• InChI Key： FTCTVDPESURNEG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=C)C=1OC)(F)F

Computed Properties

• Exact Mass: 202.06054939g/mol
• Monoisotopic Mass: 202.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene

1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene, identified by the CAS number 2228476-53-5, is a highly specialized aromatic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and industrial chemistry. The structure of this compound is characterized by a benzene ring substituted with three distinct groups: an ethenyl group at position 1, a methoxy group at position 2, and a trifluoromethyl group at position 3. These substituents not only influence the compound's physical and chemical properties but also contribute to its versatility in different chemical reactions.

Recent studies have highlighted the importance of 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene in the development of advanced materials. The trifluoromethyl group, known for its electron-withdrawing properties, significantly enhances the compound's stability and reactivity. This makes it an ideal candidate for use in high-performance polymers and coatings. For instance, researchers have explored its role in creating lightweight, corrosion-resistant materials for aerospace applications. The methoxy group, on the other hand, introduces hydrophilic properties, which can be advantageous in drug delivery systems and bio-compatible materials.

The synthesis of 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the most efficient methods reported in recent literature involves the Friedel-Crafts alkylation reaction followed by a series of functional group transformations. This approach not only ensures high yield but also maintains the integrity of the sensitive substituents on the benzene ring. The use of palladium catalysts has further optimized this process, reducing reaction times and minimizing by-products.

In terms of applications, 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene has shown promising results in the pharmaceutical industry. Its unique structure allows for selective binding to certain receptors, making it a potential candidate for drug development targeting neurological disorders. Recent studies have demonstrated its ability to modulate serotonin reuptake, suggesting its potential as an antidepressant agent. Additionally, its trifluoromethyl group contributes to improved pharmacokinetics, enhancing bioavailability and reducing toxicity.

The electronic properties of this compound also make it suitable for use in organic electronics. The combination of electron-withdrawing and electron-donating groups on the benzene ring creates a unique electronic environment that can be exploited in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported enhanced charge transport properties when this compound is incorporated into conjugated polymers, paving the way for more efficient electronic devices.

In conclusion, 1-Ethenyl-2-methoxy-3-(trifluoromethyl)benzene, with its distinctive structure and versatile properties, represents a significant advancement in modern organic chemistry. Its applications span across multiple disciplines, from materials science to pharmaceuticals, underscoring its importance as a valuable chemical entity. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future technologies and innovations.